Cas no 2248293-17-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate
• CAS No: 2248293-17-4
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 6235608
• PubChem ID: 165729137
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6514637
• 2248293-17-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate

• Inchi： 1S/C15H11N3O4/c19-13(6-5-10-9-16-7-8-17-10)22-18-14(20)11-3-1-2-4-12(11)15(18)21/h1-4,7-9H,5-6H2
• InChI Key： ZBQVXRYGJLBQQN-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=NC=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 297.07495584g/mol
• Monoisotopic Mass: 297.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate (CAS: 2248293-17-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with unique pharmacophores. Among these, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate (CAS: 2248293-17-4) has emerged as a compound of interest due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its isoindole-1,3-dione core and pyrazine moiety, has been investigated for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. The presence of the pyrazine ring enhances its binding affinity to ATP-binding sites of kinases, making it a promising scaffold for anticancer drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate, optimizing reaction conditions to achieve high yields and purity. The study also evaluated its in vitro activity against a panel of cancer cell lines, revealing moderate to potent cytotoxicity, particularly in leukemia and breast cancer models. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway.

Further investigations have explored the compound's potential as a prodrug. A 2024 preprint in BioRxiv reported that the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate can be cleaved by intracellular esterases, releasing active metabolites with enhanced bioavailability. This property positions the compound as a candidate for prodrug strategies aimed at improving pharmacokinetic profiles.

Despite these promising findings, challenges remain in the clinical translation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrazin-2-yl)propanoate. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activity underscore its potential as a valuable tool in chemical biology and a lead candidate for further drug development efforts.